Cas no 55370-42-8 (Benzo[c]thiophene, 1,3,4,5,6,7-hexahydro-, 2,2-dioxide)

• Product Name: Benzo[c]thiophene, 1,3,4,5,6,7-hexahydro-, 2,2-dioxide
• CAS No: 55370-42-8
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 352147
• PubChem ID: 12204050
• Update Time: 2025-04-19

Benzo[c]thiophene, 1,3,4,5,6,7-hexahydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene, 1,3,4,5,6,7-hexahydro-, 2,2-dioxide
• 1,3,4,5,6,7-hexahydro-2-benzothiophene 2,2-dioxide
• 55370-42-8
• DTXSID20480345

• Inchi： 1S/C8H12O2S/c9-11(10)5-7-3-1-2-4-8(7)6-11/h1-6H2
• InChI Key： KNWWOEIBNUXLGS-UHFFFAOYSA-N
• SMILES： S1(CC2CCCCC=2C1)(=O)=O

Computed Properties

• Exact Mass: 172.05586
• Monoisotopic Mass: 172.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14